Cas no 2228573-98-4 (2-(3-bromopropyl)-5-chlorofuran)

• Product Name: 2-(3-bromopropyl)-5-chlorofuran
• CAS No: 2228573-98-4
• MF: C₇H₈BrClO
• MW: 223.494820594788
• CID: 6052520
• PubChem ID: 165882670
• Update Time: 2025-09-28

2-(3-bromopropyl)-5-chlorofuran Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopropyl)-5-chlorofuran
• EN300-1926799
• 2228573-98-4

• Inchi： 1S/C7H8BrClO/c8-5-1-2-6-3-4-7(9)10-6/h3-4H,1-2,5H2
• InChI Key： OCZWMZPLAZELPE-UHFFFAOYSA-N
• SMILES： BrCCCC1=CC=C(O1)Cl

Computed Properties

• Exact Mass: 221.94471g/mol
• Monoisotopic Mass: 221.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 13.1Ų

Additional information on 2-(3-bromopropyl)-5-chlorofuran

Comprehensive Overview of 2-(3-bromopropyl)-5-chlorofuran (CAS No. 2228573-98-4): Properties, Applications, and Market Insights

2-(3-bromopropyl)-5-chlorofuran (CAS No. 2228573-98-4) is a halogenated furan derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by the presence of both bromine and chlorine substituents, serves as a versatile intermediate in the synthesis of more complex molecules. The molecular formula C₇H₈BrClO and molecular weight of 223.49 g/mol make it particularly interesting for researchers exploring heterocyclic compound synthesis and halogenated building blocks.

Recent trends in drug discovery have highlighted the importance of furan derivatives like 2-(3-bromopropyl)-5-chlorofuran as privileged scaffolds in medicinal chemistry. The compound's ability to participate in various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it valuable for creating pharmaceutical intermediates. Many researchers are currently investigating its potential in developing novel antimicrobial agents and anticancer compounds, addressing some of the most pressing healthcare challenges today.

The physical properties of 2-(3-bromopropyl)-5-chlorofuran (CAS No. 2228573-98-4) contribute to its utility in synthetic chemistry. Typically appearing as a light yellow to colorless liquid at room temperature, it demonstrates moderate solubility in common organic solvents such as dichloromethane, THF, and ethyl acetate. These characteristics make it particularly suitable for organic synthesis applications where precise control over reaction conditions is required. The compound's stability under various conditions has been a subject of recent studies, especially in the context of green chemistry approaches to synthesis.

In the field of material science, halogenated furan compounds like 2-(3-bromopropyl)-5-chlorofuran are gaining attention for their potential in creating advanced polymers and electronic materials. The presence of both bromine and chlorine atoms offers multiple sites for further functionalization, making it a valuable building block for functional materials. Recent publications have explored its use in developing organic semiconductors and photovoltaic materials, aligning with the growing demand for sustainable energy solutions.

The synthesis of 2-(3-bromopropyl)-5-chlorofuran (CAS No. 2228573-98-4) typically involves multi-step processes starting from commercially available furan derivatives. Recent advancements in catalytic bromination methods have improved the efficiency of producing this compound, reducing waste and increasing yields. These developments are particularly relevant in the context of current industry focus on sustainable chemical production and atom economy principles.

Market analysis indicates growing demand for specialty chemical intermediates like 2-(3-bromopropyl)-5-chlorofuran, particularly in the Asia-Pacific region where pharmaceutical and agrochemical production is expanding rapidly. The compound's unique structural features position it as a valuable asset in drug discovery pipelines and crop protection agent development. Industry reports suggest that the market for such halogenated heterocycles will continue to grow at a steady pace, driven by innovation in life sciences and material technologies.

Quality control and analytical characterization of 2-(3-bromopropyl)-5-chlorofuran (CAS No. 2228573-98-4) typically involve advanced techniques such as GC-MS, HPLC, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical-grade intermediates. Recent publications have highlighted novel analytical approaches for characterizing similar halogenated organic compounds, reflecting the ongoing evolution of quality assurance in fine chemical production.

Storage and handling recommendations for 2-(3-bromopropyl)-5-chlorofuran emphasize standard laboratory safety practices. The compound should be stored in tightly sealed containers under inert atmosphere, protected from light and moisture. These precautions maintain the stability of this reactive chemical intermediate while ensuring safe laboratory operations. Current best practices in chemical storage solutions continue to evolve, incorporating new materials and technologies to enhance safety and shelf life.

Future research directions for 2-(3-bromopropyl)-5-chlorofuran (CAS No. 2228573-98-4) are likely to focus on expanding its applications in targeted drug delivery systems and smart materials. The compound's structural versatility makes it an attractive candidate for developing bioconjugates and functionalized polymers. As the chemical industry continues to prioritize sustainable development and green chemistry, innovative synthetic approaches to such intermediates will remain a key area of investigation.

The regulatory landscape for halogenated organic compounds like 2-(3-bromopropyl)-5-chlorofuran is evolving to address environmental and safety considerations. Current guidelines emphasize proper documentation and risk assessment for such specialty chemical substances. Industry professionals should stay informed about updates to chemical safety regulations and REACH compliance requirements to ensure responsible use of this valuable synthetic intermediate.